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Compound of Interest

Compound Name: Lta4H-IN-2

Cat. No.: B12385197 Get Quote

For laboratory professionals engaged in drug development and scientific research, the proper

handling and disposal of chemical compounds are paramount to ensuring a safe and compliant

operational environment. This document provides detailed, step-by-step guidance for the

proper disposal of Lta4H-IN-2, a potent, orally active inhibitor of Leukotriene A4 Hydrolase[1].

As specific disposal instructions for Lta4H-IN-2 are not publicly available, the following

procedures are based on established best practices for the disposal of hazardous chemical

waste in a laboratory setting.

I. Chemical and Safety Data Overview
Lta4H-IN-2 is a small molecule inhibitor with the molecular formula C20H19FN6O2 and a

molecular weight of 394.40[1]. While a specific Safety Data Sheet (SDS) with comprehensive

hazard information was not located, it is imperative to treat this compound as potentially

hazardous. Standard laboratory practice dictates that all novel chemical entities for research

should be handled with care, assuming potential toxicity, until proven otherwise.
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Property Information Source

Chemical Name Lta4H-IN-2 MedChemExpress[1]

Synonym Compound (S)-2 MedChemExpress[1]

CAS Number 2851480-52-7 MedChemExpress[1]

Molecular Formula C20H19FN6O2 MedChemExpress[1]

Molecular Weight 394.40 MedChemExpress[1]

Primary Target
Leukotriene A4 Hydrolase

(LTA4H)
MedChemExpress[1]

IC50 <3 nM MedChemExpress[1]

Storage

Store under recommended

conditions in the Certificate of

Analysis

MedChemExpress[1]

II. Experimental Protocol: Standard Chemical Waste
Disposal
The following protocol outlines the necessary steps for the safe disposal of Lta4H-IN-2 and

associated contaminated materials. This procedure is designed to comply with general

laboratory safety standards and hazardous waste regulations.

Objective: To safely collect, label, and store Lta4H-IN-2 waste for professional disposal,

minimizing exposure and environmental contamination.

Materials:

Appropriate Personal Protective Equipment (PPE): safety glasses or goggles, lab coat, and

chemical-resistant gloves.

Designated hazardous waste container (compatible material, e.g., glass or polyethylene).

Hazardous Waste Label.
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Secondary containment bin.

Fume hood.

Procedure:

Become a Waste Generator: A laboratory chemical is considered waste when it is no longer

intended for use or reuse[2]. At this point, it must be managed as hazardous waste.

Personal Protective Equipment (PPE): Before handling Lta4H-IN-2 waste, don appropriate

PPE, including safety glasses, a lab coat, and chemical-resistant gloves. All handling of the

solid compound or solutions should be performed within a certified chemical fume hood to

minimize inhalation exposure.

Waste Segregation:

Solid Waste: Collect unused or expired Lta4H-IN-2 powder, along with any grossly

contaminated items such as weighing boats or spatulas, in a designated solid hazardous

waste container.

Liquid Waste: Solutions containing Lta4H-IN-2 should be collected in a separate,

compatible liquid waste container. Do not mix with other incompatible waste streams[2][3].

As a best practice, halogenated and non-halogenated solvent wastes should be

segregated[3].

Contaminated Labware: Disposable items like pipette tips, and gloves that have come into

contact with Lta4H-IN-2 should be placed in a designated solid waste container.

Contaminated glassware should be decontaminated by triple-rinsing with a suitable

solvent. The rinsate must be collected and treated as hazardous liquid waste[2]. After

decontamination, the glassware can be washed for reuse or disposed of according to

standard lab procedures[2].

Container Management:

Use a suitable container with a tightly fitting lid that is in good condition with no leaks or

cracks[2][3].
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Ensure the waste container is made of a material compatible with the chemical waste.

Plastic bottles are often preferred over glass for storing hazardous waste when

compatibility is not an issue[4].

Keep the waste container closed at all times, except when adding waste[2][3].

Labeling:

Immediately affix a "Hazardous Waste" label to the container[2][4].

Clearly write the full chemical name, "Lta4H-IN-2," and the approximate concentration and

quantity of the waste. Do not use abbreviations or chemical formulas[2][3][4].

Include the date of waste generation, the principal investigator's name, and the laboratory

location (building and room number)[4][5].

Storage:

Store the labeled hazardous waste container in a designated, secure satellite

accumulation area within the laboratory.

The container must be stored in secondary containment to prevent spills[2].

Segregate the waste container from other incompatible wastes to prevent accidental

reactions[2][3][4].

Arranging for Disposal:

Do not dispose of Lta4H-IN-2 down the drain or in the regular trash[2][6].

Contact your institution's Environmental Health and Safety (EHS) office to schedule a

pickup for the hazardous waste[2][4]. Follow their specific procedures for waste removal.

Partner with a licensed professional waste disposal service to ensure the waste is

managed responsibly and in compliance with all regulations[7].

III. Visualized Workflow: Chemical Waste Disposal
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The following diagram illustrates the decision-making and procedural flow for the proper

disposal of laboratory chemical waste like Lta4H-IN-2.
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Caption: General workflow for hazardous chemical waste disposal in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12385197?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

